![molecular formula C6H5C(O)C6H3(OC2H5)2 B238370 (+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione CAS No. 131699-67-7](/img/structure/B238370.png)
(+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione
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Overview
Description
(+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione, also known as (-)-Carbocyclic 3-deazaadenosine, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a cyclic nucleoside analog that has shown promising results in the treatment of various diseases, including viral infections, cancer, and neurological disorders.
Scientific Research Applications
(+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione has been extensively studied for its potential therapeutic applications. It has shown antiviral activity against various viruses, including HIV, hepatitis B, and herpes simplex virus. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has demonstrated neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease.
Mechanism of Action
The mechanism of action of (+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione is not fully understood. However, it is believed to act as a nucleoside analog by inhibiting DNA and RNA synthesis. It may also interfere with viral replication by inhibiting reverse transcriptase and other viral enzymes. Additionally, it may modulate cellular signaling pathways involved in cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can induce apoptosis in cancer cells by activating caspase-dependent and -independent pathways. It can also inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients to tumors. In addition, it can reduce inflammation and oxidative stress, which are implicated in the progression of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
The advantages of using (+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione in lab experiments include its potent antiviral, anticancer, and neuroprotective activities. It is also relatively easy to synthesize and has low toxicity. However, its limitations include its poor solubility in water, which can affect its bioavailability and pharmacokinetics. It also has limited stability in biological fluids, which can affect its efficacy.
Future Directions
Future research on (+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione should focus on improving its pharmacokinetic properties, such as solubility, stability, and bioavailability. It should also investigate its potential as a combination therapy with other drugs for the treatment of viral infections, cancer, and neurodegenerative diseases. Additionally, it should explore its mechanism of action in more detail to identify new targets for drug development. Finally, it should investigate its toxicity and safety profile in preclinical and clinical studies.
Synthesis Methods
The synthesis of (+)-(S)-1,3-Dimethyl-6-oxiranyl-2,4-pyrimidinedione involves the reaction of 3,4-dihydro-2H-pyran with 3-methyluracil in the presence of a Lewis acid catalyst. The reaction yields a mixture of diastereomers, which can be separated using chromatography. The final product is obtained by hydrogenation of the double bond in the pyran ring.
properties
CAS RN |
131699-67-7 |
---|---|
Molecular Formula |
C6H5C(O)C6H3(OC2H5)2 |
Molecular Weight |
182.18 g/mol |
IUPAC Name |
1,3-dimethyl-6-[(2S)-oxiran-2-yl]pyrimidine-2,4-dione |
InChI |
InChI=1S/C8H10N2O3/c1-9-5(6-4-13-6)3-7(11)10(2)8(9)12/h3,6H,4H2,1-2H3/t6-/m1/s1 |
InChI Key |
KIJLLYVGTQXTKZ-ZCFIWIBFSA-N |
Isomeric SMILES |
CN1C(=CC(=O)N(C1=O)C)[C@H]2CO2 |
SMILES |
CN1C(=CC(=O)N(C1=O)C)C2CO2 |
Canonical SMILES |
CN1C(=CC(=O)N(C1=O)C)C2CO2 |
synonyms |
(+)-(S)-1,3-dimethyl-6-oxiranyl-2,4-pyrimidinedione 1,3-dimethyl-6-oxiranyl-2,4-pyrimidinedione 1,3-DOPD |
Origin of Product |
United States |
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